Cas no 67078-78-8 (1-Cyclopentyl-4,4-dimethylpentane-1,3-dione)

• Product Name: 1-Cyclopentyl-4,4-dimethylpentane-1,3-dione
• CAS No: 67078-78-8
• MF: C₁₂H₂₀O₂
• MW: 196.286004066467
• CID: 5520687
• PubChem ID: 62873788
• Update Time: 2026-03-10

1-Cyclopentyl-4,4-dimethylpentane-1,3-dione Chemical and Physical Properties

Names and Identifiers

• 1,3-Pentanedione, 1-cyclopentyl-4,4-dimethyl-
• 1-Cyclopentyl-4,4-dimethylpentane-1,3-dione
• 67078-78-8
• AKOS012169804
• EN300-1126716
• G72954
• CS-0272454

• Inchi： 1S/C12H20O2/c1-12(2,3)11(14)8-10(13)9-6-4-5-7-9/h9H,4-8H2,1-3H3
• InChI Key： RRTHRWSHWOUDED-UHFFFAOYSA-N
• SMILES： C(C1CCCC1)(=O)CC(=O)C(C)(C)C

Computed Properties

• Exact Mass: 196.146329876g/mol
• Monoisotopic Mass: 196.146329876g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 34.1Ų

Additional information on 1-Cyclopentyl-4,4-dimethylpentane-1,3-dione

Comprehensive Overview of 1-Cyclopentyl-4,4-dimethylpentane-1,3-dione (CAS No. 67078-78-8)

1-Cyclopentyl-4,4-dimethylpentane-1,3-dione (CAS No. 67078-78-8) is a specialized organic compound with a unique molecular structure that combines a cyclopentyl ring with a dimethylpentane-dione backbone. This compound has garnered significant attention in recent years due to its potential applications in pharmaceuticals, agrochemicals, and material science. Researchers and industry professionals are increasingly exploring its properties, such as its stability, reactivity, and compatibility with other chemicals, making it a subject of interest in advanced chemical synthesis.

The molecular formula of 1-Cyclopentyl-4,4-dimethylpentane-1,3-dione reflects its intricate design, featuring a cyclopentyl group attached to a 1,3-diketone moiety. This structural arrangement contributes to its versatility in chemical reactions, particularly in the formation of chelates and coordination complexes. The presence of the dimethyl groups enhances its steric hindrance, which can be advantageous in selective synthesis processes. As a result, this compound is often discussed in forums and research papers focusing on organic synthesis and catalysis.

In the context of current trends, 1-Cyclopentyl-4,4-dimethylpentane-1,3-dione aligns with the growing demand for sustainable chemistry and green synthesis methods. Many users searching for this compound are also interested in topics like biodegradable materials and eco-friendly catalysts. Its potential role in reducing waste and improving reaction efficiency makes it a relevant topic in discussions about circular economy practices in the chemical industry.

Another area where 1-Cyclopentyl-4,4-dimethylpentane-1,3-dione is gaining traction is in the field of flavor and fragrance chemistry. The compound's structural features suggest it could serve as a precursor for synthesizing novel aromatic molecules. This has led to increased searches for terms like synthetic flavors and fragrance intermediates, as manufacturers look for innovative ways to create unique sensory experiences.

From a technical standpoint, the synthesis of 1-Cyclopentyl-4,4-dimethylpentane-1,3-dione involves multi-step reactions, often starting with readily available precursors like cyclopentyl bromide and dimethyl malonate. The process typically includes condensation, alkylation, and oxidation steps, which are frequently discussed in academic literature and patent filings. Researchers often search for optimized synthesis routes and yield improvement techniques to enhance the scalability of this compound.

The compound's physical properties, such as its melting point, solubility, and spectral characteristics, are also of interest to analytical chemists. For instance, its NMR spectra and IR absorption bands are often analyzed to confirm its purity and structural integrity. These details are crucial for quality control in industrial applications, where consistency and reproducibility are paramount.

In summary, 1-Cyclopentyl-4,4-dimethylpentane-1,3-dione (CAS No. 67078-78-8) is a multifaceted compound with broad potential across various scientific disciplines. Its relevance to contemporary topics like green chemistry, flavor synthesis, and advanced materials ensures its continued prominence in both academic and industrial research. As new applications emerge, this compound is likely to remain a key player in the evolving landscape of organic chemistry.